Cas no 5247-93-8 (2H-Pyran-2-one, 6-propyl-)

• Product Name: 2H-Pyran-2-one, 6-propyl-
• CAS No: 5247-93-8
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 359519
• PubChem ID: 6610108
• Update Time: 2025-04-19

2H-Pyran-2-one, 6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-propyl-
• 6-propylpyran-2-one
• CHEBI:216240
• DTXSID50425002
• 5247-93-8
• BCB03_000242
• 6-propyl-2h-pyran-2-one
• SCHEMBL981554
• BCB02_000145

• Inchi： 1S/C8H10O2/c1-2-4-7-5-3-6-8(9)10-7/h3,5-6H,2,4H2,1H3
• InChI Key： DIYWMJFAVIYCGH-UHFFFAOYSA-N
• SMILES： O1C(C=CC=C1CCC)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives